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Compound of Interest

Compound Name: 1-Benzylpiperidin-3-ol

Cat. No.: B057625

An In-Depth Technical Guide to the Role of 1-Benzylpiperidin-3-ol as a Pharmaceutical
Intermediate

Introduction: The Strategic Importance of a Versatile
Scaffold

In the landscape of modern drug discovery and development, the efficiency of synthesizing
complex molecular architectures is paramount. Pharmaceutical intermediates are the
foundational building blocks upon which active pharmaceutical ingredients (APIs) are
constructed. Among these, 1-Benzylpiperidin-3-ol has emerged as a particularly valuable and
versatile scaffold. Its structure, which features a piperidine ring, a benzyl protecting group, and
a reactive hydroxyl group, offers a trifecta of chemical functionality that medicinal chemists can
strategically exploit.

This guide provides a technical overview of 1-benzylpiperidin-3-ol, delving into its synthesis,
physicochemical properties, and its critical role in the development of a range of therapeutics.
We will explore the causality behind its synthetic routes and its application in creating
sophisticated drug molecules, providing field-proven insights for researchers, scientists, and
drug development professionals.

Physicochemical and Structural Properties
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1-Benzylpiperidin-3-ol is an organic compound belonging to the piperidinol family. The core of
its utility lies in its distinct structural features: the piperidine ring, a common motif in centrally
active drugs; a benzyl group on the nitrogen, which serves as a robust protecting group that
can be removed in later synthetic steps; and a hydroxyl group at the 3-position, providing a key
handle for further functionalization. The molecule is chiral, with the carbon bearing the hydroxyl
group being a stereocenter. This is of particular importance in modern pharmacology, where
the stereospecificity of a drug is often critical to its efficacy and safety.

Table 1: Physicochemical Properties of 1-Benzylpiperidin-3-ol

Property Value Source(s)
CAS Number 14813-01-5

Molecular Formula C12H17NO

Molecular Weight 191.27 g/mol

Appearance Colorless to light

 To cite this document: BenchChem. [Role of 1-Benzylpiperidin-3-ol as a pharmaceutical
intermediate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b057625#role-of-1-benzylpiperidin-3-ol-as-a-
pharmaceutical-intermediate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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